Cas no 1187930-60-4 (2-phenyl-2,7-diazaspiro[4.4]nonane;dihydrochloride)

• Product Name: 2-phenyl-2,7-diazaspiro[4.4]nonane;dihydrochloride
• CAS No: 1187930-60-4
• MF: C₁₃H₂₀Cl₂N₂
• MW: 275.217301368713
• MDL: MFCD09997897
• CID: 3168001
• PubChem ID: 84820108
• Update Time: 2025-05-25

2-phenyl-2,7-diazaspiro[4.4]nonane;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-2,7-diazaspiro[4.4]nonane dihydrochloride
• 2-Phenyl-2,7-diaza-spiro[4.4]nonane dihydrochloride
• 1852AJ
• NE64379
• SB31364
• 2-phenyl-2,7-diazaspiro[4.4]nonane;dihydrochloride
• 2-Phenyl-2,7-diazaspiro[4.4]nonanedihydrochloride
• CS-0452952
• 1187930-60-4

• MDL： MFCD09997897
• Inchi： 1S/C13H18N2.2ClH/c1-2-4-12(5-3-1)15-9-7-13(11-15)6-8-14-10-13;;/h1-5,14H,6-11H2;2*1H
• InChI Key： USLWVSJBWSSHMY-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2C=CC=CC=2)CCC2(CNCC2)C1

Computed Properties

• Exact Mass: 274.1003540 g/mol
• Monoisotopic Mass: 274.1003540 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• Molecular Weight: 275.21

Additional information on 2-phenyl-2,7-diazaspiro[4.4]nonane;dihydrochloride

Recent Advances in the Study of 2-phenyl-2,7-diazaspiro[4.4]nonane Dihydrochloride (CAS: 1187930-60-4)

The compound 2-phenyl-2,7-diazaspiro[4.4]nonane dihydrochloride (CAS: 1187930-60-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 2-phenyl-2,7-diazaspiro[4.4]nonane dihydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The method involves a multi-step process that includes the formation of the spirocyclic core followed by dihydrochloride salt formation, ensuring high purity and stability of the final product. This advancement is critical for enabling further preclinical and clinical studies.

Pharmacologically, 2-phenyl-2,7-diazaspiro[4.4]nonane dihydrochloride has been investigated for its role as a potent and selective ligand for certain neurotransmitter receptors. In vitro and in vivo studies have demonstrated its high affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of psychiatric disorders such as depression and schizophrenia. A recent preclinical study highlighted its ability to modulate receptor activity with minimal off-target effects, a significant advantage over existing therapeutics.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Findings indicate that 2-phenyl-2,7-diazaspiro[4.4]nonane dihydrochloride exhibits favorable bioavailability and brain penetration, making it a promising candidate for CNS-targeted therapies. Additionally, its metabolic stability has been confirmed through liver microsome assays, reducing concerns about rapid clearance or toxic metabolite formation.

In conclusion, the latest research on 2-phenyl-2,7-diazaspiro[4.4]nonane dihydrochloride (CAS: 1187930-60-4) underscores its potential as a versatile scaffold in drug discovery. With advancements in synthesis, a clear understanding of its pharmacological profile, and promising ADME characteristics, this compound is poised to play a significant role in the development of next-generation therapeutics for CNS disorders. Future studies are expected to focus on clinical translation and further mechanistic investigations to fully realize its therapeutic potential.